Cas no 543730-41-2 (BMS-538203)

• Product Name: BMS-538203
• CAS No: 543730-41-2
• MF: C₁₂H₁₂FNO₅
• MW: 269.225787162781
• MDL: MFCD25977740
• CID: 831160
• PubChem ID: 54706524
• Update Time: 2025-09-28

BMS-538203 Chemical and Physical Properties

Names and Identifiers

• BMS-538203
• BMS538203
• (Z)-4-[(4-fluorophenyl)methyl-methoxyamino]-2-hydroxy-4-oxobut-2-enoic acid
• GLXC-10041
• HY-11019
• (2Z)-3-{[(4-FLUOROPHENYL)METHYL](METHOXY)CARBAMOYL}-2-HYDROXYPROP-2-ENOIC ACID
• MFCD25977740
• (Z)-4-[(4-fluorophenyl)methyl-methoxy-amino]-2-hydroxy-4-oxo-but-2-enoic acid
• DA-61769
• 543730-41-2
• 3-[(4-Fluorobenzyl)-methoxycarbamoyl]-2-hydroxyacrylic acid
• SCHEMBL3681999
• BCP10394
• BMS 538203
• 4-((4-Fluorobenzyl)(methoxy)amino)-2,4-dioxobutanoic acid

• MDL： MFCD25977740
• Inchi： 1S/C12H12FNO5/c1-19-14(11(16)6-10(15)12(17)18)7-8-2-4-9(13)5-3-8/h2-6,15H,7H2,1H3,(H,17,18)/b10-6-
• InChI Key： GACIOSIZKMLELV-POHAHGRESA-N
• SMILES： FC1C=CC(=CC=1)CN(C(/C=C(/C(=O)O)\O)=O)OC

Computed Properties

• Exact Mass: 269.06995065g/mol
• Monoisotopic Mass: 269.06995065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.3 g/l) (25 º C),

BMS-538203 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month